Cas no 13643-96-4 (2H-Thiopyran-3-carboxaldehyde, 5,6-dihydro-2,6-dimethyl-)

• Product Name: 2H-Thiopyran-3-carboxaldehyde, 5,6-dihydro-2,6-dimethyl-
• CAS No: 13643-96-4
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 1241174
• PubChem ID: 593544
• Update Time: 2025-04-20

2H-Thiopyran-3-carboxaldehyde, 5,6-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxaldehyde, 5,6-dihydro-2,6-dimethyl-
• 2,6-dimethyl-3,6-dihydro-2H-thiopyran-5-carbaldehyde
• 2,6-Dimethyl-5,6-dihydro-2H-thiopyran-3-carbaldehyde
• DTXSID20343966
• 5,6-dihydro-2,6-dimethyl-3-formyl-(2h)-thiin
• SCHEMBL10813654
• 2,6-Dimethyl-5,6-dihydro-2H-thiopyran-3-carbaldehyde #
• 13643-96-4
• 2,6-dimethyl-3,6-dihydro-2H-thiopyran-5-carbaldehyd
• 3-formyl-5,6-dihydro-2,6-dimethyl-2H-thiopyran

• Inchi： 1S/C8H12OS/c1-6-3-4-8(5-9)7(2)10-6/h4-7H,3H2,1-2H3
• InChI Key： OVGLVUDQBOCQPR-UHFFFAOYSA-N
• SMILES： S1C(C)C(C=O)=CCC1C

Computed Properties

• Exact Mass: 156.06096
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07